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Compound of Interest

Compound Name: Ferroptosis-IN-17

Cat. No.: B15583697

For researchers and drug development professionals utilizing Ferroptosis-IN-17, also
identified as GPX4 Inhibitor 17, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, step-by-step
information for the safe handling and disposal of this novel research compound.

Before proceeding, it is imperative to consult the official Safety Data Sheet (SDS) provided by
the manufacturer (Cayman Chemical, Item No. 42006) for complete and specific safety and
disposal instructions. This document should be the primary source of information for handling
this chemical. In the absence of immediate access to the SDS, the following general
procedures, based on best laboratory practices for similar chemical compounds, should be
implemented.

Immediate Safety and Handling Protocols

Prior to any handling or disposal procedures, appropriate personal protective equipment (PPE)
must be worn. This includes, but is not limited to:

o Safety Goggles: To protect the eyes from potential splashes.
o Chemical-Resistant Gloves: Nitrile or other appropriate gloves to prevent skin contact.

o Laboratory Coat: To protect clothing and skin.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Step-by-Step Disposal Procedures

The proper disposal of Ferroptosis-IN-17, a solid compound soluble in DMSO and sparingly

soluble in ethanol, requires adherence to hazardous waste regulations.

Step 1: Waste Identification and Segregation

Solid Waste: Unused or expired Ferroptosis-IN-17 solid should be collected in a designated,
clearly labeled hazardous waste container. Do not mix with other chemical waste unless
compatibility is confirmed.

Liquid Waste: Solutions of Ferroptosis-IN-17 (e.g., dissolved in DMSO) must be collected in
a separate, sealed, and clearly labeled hazardous waste container for liquid chemical waste.

Contaminated Materials: Any materials that have come into contact with Ferroptosis-IN-17,
such as pipette tips, vials, and absorbent paper, should be considered contaminated and
disposed of as solid hazardous waste.

Step 2: Waste Collection and Storage

Use only approved, leak-proof, and chemically compatible containers for waste collection.

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"Ferroptosis-IN-17 (GPX4 Inhibitor 17)". Include the date of accumulation.

Store waste containers in a designated, secure, and well-ventilated secondary containment
area, away from incompatible materials.

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
collected waste.
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e Provide the EHS or contractor with the full chemical name and any available safety
information.

» Never dispose of Ferroptosis-IN-17 down the drain or in regular trash. This compound's
environmental impact has not been fully characterized, and improper disposal can lead to
environmental contamination.

Quantitative Data Summary

Property Value Source

Glutathione Peroxidase 4-IN-

Synonyms Cayman Chemical
17, GPX4-IN-17
Molecular Formula C30H27CIFeN203 Cayman Chemical
Form A solid Cayman Chemical
N DMSO: =10 mg/ml; Ethanol: ]
Solubility Cayman Chemical

Sparingly soluble

Experimental Workflow for Disposal
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[https://www.benchchem.com/product/b15583697#ferroptosis-in-17-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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